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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration
and evaluation of ALG-055009, a potent and selective thyroid hormone receptor-beta (THR-3)
agonist. The protocols and data presented are synthesized from available preclinical study
information to guide researchers in designing and executing relevant experiments for the study
of metabolic dysfunction-associated steatohepatitis (MASH) and related metabolic disorders.

Mechanism of Action

ALG-055009 is a second-generation THR-[3 agonist. The thyroid hormone receptor-beta is the
predominant form of the receptor in the liver and plays a crucial role in lipid metabolism.[1] By
selectively activating THR-[3 in the liver, ALG-055009 stimulates the metabolism of cholesterol
and fat, leading to a reduction in hepatic steatosis (fatty liver) and potentially preventing the
progression to more severe liver fibrosis.[1]

The signaling pathway for ALG-055009 involves its binding to THR-[3 in hepatocytes. This
activation leads to the regulation of target genes involved in lipid metabolism and cholesterol
homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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